Cas no 941051-43-0 (1-(2-Phenylethenesulfonyl)-4-(pyridine-3-carbonyl)piperazine)

• Product Name: 1-(2-Phenylethenesulfonyl)-4-(pyridine-3-carbonyl)piperazine
• CAS No: 941051-43-0
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6338883
• PubChem ID: 9496746
• Update Time: 2024-01-05

1-(2-Phenylethenesulfonyl)-4-(pyridine-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethenesulfonyl)-4-(pyridine-3-carbonyl)piperazine
• 941051-43-0
• EN300-26595569
• Z29528559
• AKOS017070978
• 1-(2-Phenylethenesulfonyl)-4-(pyridine-3-carbonyl)piperazine

• Inchi： 1S/C18H19N3O3S/c22-18(17-7-4-9-19-15-17)20-10-12-21(13-11-20)25(23,24)14-8-16-5-2-1-3-6-16/h1-9,14-15H,10-13H2/b14-8+
• InChI Key： KYVWTHHEKFQYJV-RIYZIHGNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=NC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives